Cas no 1331737-04-2 (3-Azido-1-cyclohexylazetidine)

• Product Name: 3-Azido-1-cyclohexylazetidine
• CAS No: 1331737-04-2
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 4775454
• Update Time: 2025-06-11

3-Azido-1-cyclohexylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-cyclohexylazetidine
• 3-Azido-1-cyclohexylazetidine

• Inchi： 1S/C9H16N4/c10-12-11-8-6-13(7-8)9-4-2-1-3-5-9/h8-9H,1-7H2
• InChI Key： HRJGJYKPEAAMKH-UHFFFAOYSA-N
• SMILES： N1(CC(C1)N=[N+]=[N-])C1CCCCC1

Computed Properties

• Exact Mass: 180.137496527 g/mol
• Monoisotopic Mass: 180.137496527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.6
• Molecular Weight: 180.25

Additional information on 3-Azido-1-cyclohexylazetidine

Research Briefing on 3-Azido-1-cyclohexylazetidine (CAS: 1331737-04-2) in Chemical Biology and Pharmaceutical Applications

3-Azido-1-cyclohexylazetidine (CAS: 1331737-04-2) is a specialized azetidine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features an azido functional group, which makes it a valuable building block for click chemistry reactions, particularly in the synthesis of bioactive molecules and probes for target identification. Recent studies have explored its utility in the development of novel therapeutics and as a tool for understanding biological mechanisms at the molecular level.

One of the key areas of research involving 3-Azido-1-cyclohexylazetidine is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are often considered challenging targets due to their large and flat interfaces, but the incorporation of azetidine scaffolds, such as 3-Azido-1-cyclohexylazetidine, has shown promise in enhancing binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of this compound in the development of inhibitors for the p53-MDM2 interaction, a critical pathway in cancer therapeutics.

In addition to its applications in drug discovery, 3-Azido-1-cyclohexylazetidine has been employed in chemical proteomics to label and identify active sites in enzymes. The azido group allows for bioorthogonal conjugation with alkyne-bearing probes, enabling the visualization and isolation of target proteins. Recent advancements in this field, as highlighted in a 2024 Nature Chemical Biology paper, have utilized this compound to map the interactome of kinases involved in neurodegenerative diseases, providing new insights into potential therapeutic targets.

The synthetic accessibility of 3-Azido-1-cyclohexylazetidine has also been a focus of recent research. A study published in Organic Letters (2023) described an optimized route for its synthesis, emphasizing improved yields and scalability. This development is particularly relevant for industrial applications, where large-scale production of such intermediates is often required for high-throughput screening campaigns and preclinical studies.

Despite its promising applications, challenges remain in the use of 3-Azido-1-cyclohexylazetidine, including potential stability issues under physiological conditions and the need for further optimization of its pharmacokinetic properties. Ongoing research aims to address these limitations by exploring structural modifications and formulation strategies. For instance, a recent preprint on bioRxiv (2024) reported the design of prodrug derivatives that enhance the bioavailability of azetidine-based compounds in vivo.

In conclusion, 3-Azido-1-cyclohexylazetidine (CAS: 1331737-04-2) represents a versatile tool in chemical biology and pharmaceutical research, with applications ranging from drug discovery to proteomics. Continued advancements in its synthesis and functionalization are expected to further expand its utility in the development of next-generation therapeutics. Researchers are encouraged to explore its potential in emerging areas such as targeted protein degradation and covalent inhibitor design, where its unique properties may offer distinct advantages.